Cas no 525-75-7 (2-(1-methyl-1H-pyrrol-2-yl)pyridine)

• Product Name: 2-(1-methyl-1H-pyrrol-2-yl)pyridine
• CAS No: 525-75-7
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 369263
• PubChem ID: 3013899
• Update Time: 2025-06-13

2-(1-methyl-1H-pyrrol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(1-methyl-1H-pyrrol-2-yl)-
• 2-(1-Methyl-1H-pyrrol-2-yl)pyridine
• 2-(1-methylpyrrol-2-yl)pyridine
• ALPHA-NICOTYRINE
• 6265Y1R03C
• F1905-8651
• AKOS024369950
• EN300-153191
• EINECS 208-380-1
• Q27263443
• 525-75-7
• NS00032530
• DTXSID60200504
• ALFA-NICOTYRINE
• .ALPHA.-NICOTYRINE
• 2-(1-methyl-2-pyrrolyl)pyridine
• UNII-6265Y1R03C
• CHEBI:183813
• PYRIDINE, 2-(1-METHYL-1H-PYRROL-2-YL)-
• 2-(1-methyl-1H-pyrrol-2-yl)-pyridine
• SCHEMBL5163455
• FT-0622188
• 2-(1-methyl-1H-pyrrol-2-yl)pyridine

• Inchi： 1S/C10H10N2/c1-12-8-4-6-10(12)9-5-2-3-7-11-9/h2-8H,1H3
• InChI Key： YRMIZZHAGCDHTG-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 158.0845
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(1-methyl-1H-pyrrol-2-yl)pyridine

Introduction to 2-(1-methyl-1H-pyrrol-2-yl)pyridine (CAS No. 525-75-7)

2-(1-methyl-1H-pyrrol-2-yl)pyridine, identified by its Chemical Abstracts Service (CAS) number 525-75-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrole and pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of 2-(1-methyl-1H-pyrrol-2-yl)pyridine combines the nitrogen-rich heterocycles pyrrole and pyridine, creating a framework that is conducive to interactions with biological targets such as enzymes and receptors.

The significance of 2-(1-methyl-1H-pyrrol-2-yl)pyridine lies in its versatility as a pharmacophore. The presence of the methyl group on the pyrrole ring and the electron-deficient nature of the pyridine ring contribute to its unique electronic properties, which can be exploited in drug design. Recent studies have highlighted its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 2-(1-methyl-1H-pyrrol-2-yl)pyridine is its potential in modulating biological pathways. For instance, research has demonstrated that derivatives of this compound can interact with kinases and other signaling proteins, thereby influencing cellular processes such as proliferation, differentiation, and apoptosis. The pyrrole moiety, in particular, has been shown to enhance binding affinity due to its ability to form hydrogen bonds and π-stacking interactions with biological targets.

In the realm of drug discovery, 2-(1-methyl-1H-pyrrol-2-yl)pyridine has been utilized as a scaffold for designing novel therapeutics. Its structural features allow for modifications that can fine-tune pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. This flexibility makes it an attractive candidate for further development into clinical candidates. Several academic groups have reported synthesizing analogs of 2-(1-methyl-1H-pyrrol-2-yl)pyridine with enhanced activity against specific disease markers, underscoring its importance in medicinal chemistry.

The synthesis of 2-(1-methyl-1H-pyrrol-2-yl)pyridine typically involves multi-step organic reactions, often starting from readily available precursors such as 1-methylpyrrole and 2-chloropyridine. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired heterocyclic framework.

From a computational chemistry perspective, 2-(1-methyl-1H-pyrrol-2-yl)pyridine has been extensively studied to understand its molecular interactions. Molecular docking simulations have revealed that this compound can bind to a variety of protein targets with high affinity. These studies not only provide insights into its mechanism of action but also guide the design of more potent derivatives. The integration of experimental data with computational modeling has become increasingly important in optimizing lead compounds like 2-(1-methyl-1H-pyrrol-2-yl)pyridine.

The pharmacological profile of 2-(1-methyl-1H-pyrrol-2-yl)pyridine has been explored in preclinical studies, where it has shown promise in treating several pathological conditions. For example, derivatives of this compound have demonstrated anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Additionally, their ability to modulate neurotransmitter receptors has opened avenues for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

In conclusion, 2-(1-methyl-1H-pyrrol-2-yl)pyridine (CAS No. 525757) represents a valuable building block in pharmaceutical research. Its unique structural features and biological activities make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.